Cas no 921222-70-0 (Butanethioic acid, 3-[(phenylmethyl)amino]-, S-2-benzothiazolyl ester)

• Product name: Butanethioic acid, 3-[(phenylmethyl)amino]-, S-2-benzothiazolyl ester
• CAS No: 921222-70-0
• MF: C₁₈H₁₈N₂OS₂
• MW: 342.478321552277
• CID: 745033
• PubChem ID: 71422321

Butanethioic acid, 3-[(phenylmethyl)amino]-, S-2-benzothiazolyl ester Chemical and Physical Properties

Names and Identifiers

• Butanethioic acid, 3-[(phenylmethyl)amino]-, S-2-benzothiazolyl ester
• S-(1,3-benzothiazol-2-yl) 3-(benzylamino)butanethioate
• 921222-70-0
• DTXSID60841350
• S-1,3-Benzothiazol-2-yl 3-(benzylamino)butanethioate

• Inchi： InChI=1S/C18H18N2OS2/c1-13(19-12-14-7-3-2-4-8-14)11-17(21)23-18-20-15-9-5-6-10-16(15)22-18/h2-10,13,19H,11-12H2,1H3
• InChI Key： KMRNNCWQUDFWGC-UHFFFAOYSA-N
• SMILES： CC(CC(=O)SC1=NC2=CC=CC=C2S1)NCC3=CC=CC=C3

Computed Properties

• Exact Mass: 342.08605555g/mol
• Monoisotopic Mass: 342.08605555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.5Ų